1. Home
  2. Product
  3. Main Products
  4. Siratiazem
Siratiazem Siratiazem
Brand Name: Vulcanchem
CAS No.: 138778-28-6
VCID: VC0136883
InChI: InChI=1S/C24H30N2O4S/c1-16(2)25(4)14-15-26-20-8-6-7-9-21(20)31-23(22(24(26)28)30-17(3)27)18-10-12-19(29-5)13-11-18/h6-13,16,22-23H,14-15H2,1-5H3/t22-,23+/m1/s1
SMILES: CC(C)N(C)CCN1C2=CC=CC=C2SC(C(C1=O)OC(=O)C)C3=CC=C(C=C3)OC
Molecular Formula: C24H30N2O4S
Molecular Weight: 442.6 g/mol

Siratiazem

CAS No.: 138778-28-6

Main Products

VCID: VC0136883

Molecular Formula: C24H30N2O4S

Molecular Weight: 442.6 g/mol

Siratiazem - 138778-28-6

CAS No. 138778-28-6
Product Name Siratiazem
Molecular Formula C24H30N2O4S
Molecular Weight 442.6 g/mol
IUPAC Name [(2S,3S)-2-(4-methoxyphenyl)-5-[2-[methyl(propan-2-yl)amino]ethyl]-4-oxo-2,3-dihydro-1,5-benzothiazepin-3-yl] acetate
Standard InChI InChI=1S/C24H30N2O4S/c1-16(2)25(4)14-15-26-20-8-6-7-9-21(20)31-23(22(24(26)28)30-17(3)27)18-10-12-19(29-5)13-11-18/h6-13,16,22-23H,14-15H2,1-5H3/t22-,23+/m1/s1
Standard InChIKey VVZILLNNYUUOIY-PKTZIBPZSA-N
Isomeric SMILES CC(C)N(C)CCN1C2=CC=CC=C2S[C@H]([C@H](C1=O)OC(=O)C)C3=CC=C(C=C3)OC
SMILES CC(C)N(C)CCN1C2=CC=CC=C2SC(C(C1=O)OC(=O)C)C3=CC=C(C=C3)OC
Canonical SMILES CC(C)N(C)CCN1C2=CC=CC=C2SC(C(C1=O)OC(=O)C)C3=CC=C(C=C3)OC
Synonyms 2,3-dihydro-3-acetoxy-2-(4-methoxyphenyl)-5-(2-(isopropyl(methyl)amino)ethyl)-1,5-benzothiazepin-4(5H)-one
3-acetoxy-2,3-dihydro-5-(2-(N-isopropyl-N-methylamino)ethyl)-2-(4-methoxyphenyl)-1,5-benzothiazepin-4-(5H)-one
LR A113
LR-A-113
LR-A113
siratiazem
PubChem Compound 65989
Last Modified Dec 23 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19